Cas no 73187-21-0 (2,3,4,4a,5,6-hexahydro-1H-Pyrazino[1,2-a]quinoxaline)

2,3,4,4a,5,6-hexahydro-1H-Pyrazino[1,2-a]quinoxaline structure

73187-21-0 structure

Product Name:2,3,4,4a,5,6-hexahydro-1H-Pyrazino[1,2-a]quinoxaline

CAS No:73187-21-0

MF:C₁₁H₁₅N₃

MW:189.256901979446

MDL:MFCD18449200

CID:551821

PubChem ID:10487891

Update Time:2025-07-30

2,3,4,4a,5,6-hexahydro-1H-Pyrazino[1,2-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

- 2,3,4,4a,5,6-hexahydro-1H-Pyrazino[1,2-a]quinoxaline
- 1H-Pyrazino[1,2-a]quinoxaline,2,3,4,4a,5,6-hexahydro-
- 1H-Pyrazino[1,2-a]quinoxaline,2,3,4,4a,5,6-hexahydro-(9CI)
- 2,3',4',5-TETRACB
- AKOS006319251
- CHEMBL291440
- SB38488
- 73187-21-0
- SCHEMBL3260203
- MDL： MFCD18449200
- Inchi： 1S/C11H15N3/c1-2-4-11-10(3-1)13-8-9-7-12-5-6-14(9)11/h1-4,9,12-13H,5-8H2
- InChI Key： PVOSECZBLPUJLZ-UHFFFAOYSA-N
- SMILES： N12C3C=CC=CC=3NCC1CNCC2

Computed Properties

Exact Mass: 189.12700
Monoisotopic Mass: 189.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 27.3Å²

Experimental Properties

PSA: 27.30000
LogP: 1.42210

2,3,4,4a,5,6-hexahydro-1H-Pyrazino[1,2-a]quinoxaline Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0241-1g	2,3,4,4a,5,6-Hexahydro-1H-pyrazino[1,2-a]quinoxaline	73187-21-0	97%	1g	24423.62CNY	2021-05-08
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eNovation Chemicals LLC	Y1292528-100mg	2,3,4,4a,5,6-Hexahydro-1H-pyrazino[1,2-a]quinoxaline	73187-21-0	95%	100mg	$1605	2023-05-18
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